Cas no 13594-49-5 (Z-D-ORN(Z)-OH)

• Product Name: Z-D-ORN(Z)-OH
• CAS No: 13594-49-5
• MF: C₂₁H₂₄N₂O₆
• MW: 400.425065994263
• CID: 119763
• PubChem ID: 7073472
• Update Time: 2025-05-26

Z-D-ORN(Z)-OH Chemical and Physical Properties

Names and Identifiers

• D-Ornithine,N2,N5-bis[(phenylmethoxy)carbonyl]-
• (2R)-2,5-bis(phenylmethoxycarbonylamino)pentanoic acid
• Z-d-orn(z)-oh
• (R)-N,N-Dibenzyloxycarbonylornithine
• N,N'-Bis-Cbz-D-ornithine
• N,N'-di(benzyloxycarbonyl)-D-ornithine
• Ornithine,N2,N5-dicarboxy-,N2,N5-dibenzyl ester,D-(8CI)
• Z-D-Ornithine(Z)-OH
• N-ALPHA,DELTA-BIS-Z-D-ORNITHINE
• N-ALPHA, DELTA-DI-CARBOBENZOXY-D-ORNITHINE
• L-Ornithine, N2,N5-bis[(phenylmethoxy)carbonyl]-
• SCHEMBL11875673
• Nalpha,delta-Bis-Z-D-ornithine
• CS-0445391
• C77873
• N,N'-Dicarbobenzyloxy-L-ornithine
• CHEBI:191066
• 13594-49-5
• N,N'-dicarbobenzoxy-D-ornithine
• (R)-2,5-bis(((benzyloxy)carbonyl)amino)pentanoic acid
• Z-D-ORN(Z)-OH

• Inchi： 1S/C21H24N2O6/c24-19(25)18(23-21(27)29-15-17-10-5-2-6-11-17)12-7-13-22-20(26)28-14-16-8-3-1-4-9-16/h1-6,8-11,18H,7,12-15H2,(H,22,26)(H,23,27)(H,24,25)/t18-/m1/s1
• InChI Key： VBENHRFIEOLOJJ-GOSISDBHSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C(=O)O)CCCNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 400.16300
• Monoisotopic Mass: 400.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.96000
• LogP: 3.85440

Z-D-ORN(Z)-OH Security Information

• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Z-D-ORN(Z)-OH

Professional Introduction to Compound with CAS No. 13594-49-5 and Product Name Z-D-ORN(Z)-OH

The compound with the CAS number 13594-49-5 and the product name Z-D-ORN(Z)-OH represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, belonging to the class of peptidomimetics, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The precise molecular architecture of Z-D-ORN(Z)-OH makes it a valuable tool for studying neural signaling pathways, particularly those involving the neurotransmitter ornithine and its derivatives.

Recent studies have highlighted the importance of peptidomimetics in modulating biological processes without the need for full-length peptides. Z-D-ORN(Z)-OH, with its optimized side chains and enhanced stability, offers a promising alternative to traditional peptide-based therapeutics. Its ability to mimic the natural behavior of ornithine while avoiding rapid degradation has opened new avenues in drug design. This compound’s potential is further underscored by its role in investigating the mechanisms of neurotransmitter release and receptor binding, which are critical for developing treatments for neurological disorders.

The chemical structure of Z-D-ORN(Z)-OH incorporates a protected form of ornithine, ensuring that it remains active in biological systems for extended periods. This protection is achieved through the use of a carbamate group (–NH–CO–O–), which prevents premature hydrolysis while maintaining the compound’s bioactivity. Such modifications are essential for creating pharmacologically relevant molecules that can interact with target proteins without being rapidly metabolized.

One of the most compelling aspects of Z-D-ORN(Z)-OH is its application in studying the regulation of neurotransmitter transporters. These transporters play a crucial role in maintaining homeostasis within neural circuits, and their dysfunction is associated with various neurological conditions, including depression, anxiety, and neurodegenerative diseases. By using Z-D-ORN(Z)-OH as a research tool, scientists can gain deeper insights into how these transporters function and identify potential targets for therapeutic intervention.

Moreover, the compound’s suitability for high-throughput screening (HTS) has made it an invaluable asset in drug discovery pipelines. Its well-defined structure and predictable behavior allow researchers to rapidly assess its interactions with a wide range of biological targets. This capability has accelerated the identification of novel drug candidates that could address unmet medical needs.

The synthesis of Z-D-ORN(Z)-OH involves sophisticated chemical methodologies that ensure high yield and purity. The process typically begins with the preparation of protected ornithine derivatives, followed by strategic functionalization to introduce the necessary side chains. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process, making it more efficient and scalable.

In recent years, there has been growing interest in using peptidomimetics like Z-D-ORN(Z)-OH to develop treatments for metabolic disorders. Studies have shown that these compounds can modulate insulin sensitivity and glucose uptake by interacting with specific receptors and enzymes involved in metabolic pathways. This opens up possibilities for treating conditions such as type 2 diabetes, where traditional therapies may be insufficient or have undesirable side effects.

The biocompatibility of Z-D-ORN(Z)-OH has also been thoroughly evaluated through preclinical studies. These investigations have demonstrated that the compound exhibits low toxicity and minimal immunogenicity when administered at therapeutic doses. Such findings are crucial for advancing it from a research tool to a viable candidate for clinical trials.

As research continues to uncover new applications for Z-D-ORN(Z)-OH, its significance in both academic and industrial settings is likely to grow. Collaborations between chemists, biologists, and pharmacologists are essential for fully realizing its potential. By leveraging interdisciplinary approaches, scientists can develop innovative strategies to harness this compound’s capabilities in addressing complex biological questions.

The future prospects for Z-D-ORN(Z)-OH are bright, with ongoing studies exploring its role in modulating immune responses and reducing inflammation. These areas are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. The ability of this compound to interact selectively with target molecules without eliciting off-target effects makes it an attractive candidate for developing next-generation therapeutics.

In conclusion, Z-D-ORN(Z)-OH, derived from CAS No. 13594-49-5, represents a significant breakthrough in peptidomimetic chemistry with far-reaching implications for biomedical research and drug development. Its unique properties make it an indispensable tool for studying neural signaling pathways, metabolic disorders, and inflammatory conditions. As our understanding of its mechanisms continues to evolve, so too will its applications across multiple therapeutic domains.